2,3,4-trifluoro-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 2,3,4-trifluoro-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C16H12F3N5O/c17-11-2-1-10(14(18)15(11)19)16(25)22-6-8-24-7-3-12(23-24)13-9-20-4-5-21-13/h1-5,7,9H,6,8H2,(H,22,25)
• InChI Key: GLIVTGCONXSRMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)NCCN2C=CC(=N2)C3=NC=CN=C3)F)F)F
• Molecular Formula: C16H12F3N5O
• Molecular Weight: 347.29 g/mol

Description

2,3,4-trifluoro-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology.

Mechanism of Action

The mechanism of action of 2,3,4-trifluoro-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in various biological processes. For example, this compound has been shown to inhibit the activity of histone deacetylases, which play a critical role in the regulation of gene expression. Additionally, this compound has been shown to inhibit the activity of certain kinases, which play a critical role in cell signaling pathways.
Biochemical and Physiological Effects:
2,3,4-trifluoro-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and induces apoptosis. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In animal studies, this compound has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,3,4-trifluoro-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is its versatility in various applications. This compound can be used as a building block for the synthesis of novel materials, as a tool for the study of protein-protein interactions, and as a potential drug candidate for the treatment of various diseases. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of 2,3,4-trifluoro-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide. One direction is the development of more efficient and scalable synthesis methods to improve the yield and purity of the compound. Another direction is the study of the compound's potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, the use of this compound as a building block for the synthesis of novel materials with unique properties is an area of interest. Finally, the study of the compound's mechanism of action and its effects on various biological processes is an important area of research.

Synthesis Methods

The synthesis of 2,3,4-trifluoro-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide involves the reaction of 2-amino-3,5-difluorobenzonitrile with 3-(pyrazin-2-yl)-1H-pyrazole-5-carbaldehyde in the presence of an appropriate base. The resulting product is then treated with trifluoroacetic anhydride to obtain the final product. This method has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

2,3,4-trifluoro-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, this compound has shown promising results as a potential drug candidate for the treatment of cancer, inflammation, and neurological disorders. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In biotechnology, this compound has been used as a tool for the study of protein-protein interactions and enzyme kinetics.